Cas no 98033-26-2 (2-methyl-3H-phenanthro[3,4-d]imidazol-10-ol)

• Product Name: 2-methyl-3H-phenanthro[3,4-d]imidazol-10-ol
• CAS No: 98033-26-2
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• CID: 1989631
• PubChem ID: 152164
• Update Time: 2025-04-21

2-methyl-3H-phenanthro[3,4-d]imidazol-10-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3H-phenanthro[3,4-d]imidazol-10-ol
• 2-methyl-3H-naphtho[1,2-e]benzimidazol-10-ol
• 2-Methyl-1H-phenanthro[4,3-d]imidazol-10-ol
• 2-Methyl-3H-phenanthro-(3,4-d)imidazol-10-ol
• SF82840000
• 2-Methyl-1H-phenanthro[3,4-d)imidazol-10-ol
• 1H-Phenanthro[4,3-d]imidazol-10-ol, 2-methyl-
• 98033-26-2
• NIOSH/SF8284000
• 2-Methyl-3H-phenanthro(3,4-d)imidazol-10-ol
• 2-METHYL-3H-PHENANTHRO-[3,4-D]IMIDAZOL-10-OL
• L9FD3K3KQM
• ITGZYPQCNIMBRB-UHFFFAOYSA-N
• 3H-Phenanthro(3,4-d)imidazol-10-ol, 2-methyl-
• DTXSID80243377
• CCRIS-1760
• CCRIS 1760

• Inchi： 1S/C16H12N2O/c1-9-17-14-7-5-11-3-2-10-4-6-12(19)8-13(10)15(11)16(14)18-9/h2-8,19H,1H3,(H,17,18)
• InChI Key： ITGZYPQCNIMBRB-UHFFFAOYSA-N
• SMILES： OC1C=CC2=CC=C3C=CC4=C(C3=C2C=1)N=C(C)N4

Computed Properties

• Exact Mass: 248.095
• Monoisotopic Mass: 248.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.394
• Boiling Point: 606°C at 760 mmHg
• Flash Point: 320.3°C
• Refractive Index: 1.842